Cas no 22510-08-3 (2-Fluoro-5-nitrophenol)

• Product Name: 2-Fluoro-5-nitrophenol
• CAS No: 22510-08-3
• MF: C₆H₄FNO₃
• MW: 157.099265098572
• MDL: MFCD09054718
• CID: 252650
• PubChem ID: 23498100
• Update Time: 2025-07-02

2-Fluoro-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-nitrophenol
• 1-fluoro-2-(methyloxy)-4-nitrobenzene
• Phenol,2-fluoro-5-nitro-
• Phenol, 2-fluoro-5-nitro-
• 2-Fluoro-5-nitrophenyl alcohol
• fluoronitrobenzenol
• PubChem4123
• 2-fluoro-5-nitro-phenol
• KSC549M2H
• 4-Fluoro-3-hydroxynitrobenzene
• Jsp004575
• 2-FLUORO-5-NITROBENZENOL
• WFRLFZAMCVAQLN-UHFFFAOYSA-N
• 1-fluoro-2-hydroxy-4-nitrobenzene
• EBD43265
• SBB064372
• TD1263
• STL557749
• BBL103939
• VZ24618
• CS-W
• EN300-102009
• QFT
• CC-0726
• A856952
• FT-0647616
• SY007437
• 22510-08-3
• AKOS005072124
• AM61846
• 2-fluoranyl-5-nitro-phenol
• CS-W005260
• SCHEMBL2144325
• DTXSID80634509
• J-509465
• MFCD09054718
• AKOS005063834
• AC-1629
• A4819

• MDL： MFCD09054718
• Inchi： 1S/C6H4FNO3/c7-5-2-1-4(8(10)11)3-6(5)9/h1-3,9H
• InChI Key： WFRLFZAMCVAQLN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.01800
• Monoisotopic Mass: 157.01752115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.5
• Melting Point: 113-119°C
• Boiling Point: 256.7°C at 760 mmHg
• Refractive Index: 1.58
• PSA: 66.05000
• LogP: 1.96270

2-Fluoro-5-nitrophenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Fluoro-5-nitrophenol

Comprehensive Overview of 2-Fluoro-5-nitrophenol (CAS No. 22510-08-3): Properties, Applications, and Industry Insights

2-Fluoro-5-nitrophenol (CAS No. 22510-08-3) is a fluorinated aromatic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This nitrophenol derivative features a fluorine atom at the 2-position and a nitro group at the 5-position, which significantly influences its reactivity and solubility. Researchers and manufacturers value this compound for its role as a building block in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluoroaromatic compounds in drug discovery has positioned 2-Fluoro-5-nitrophenol as a critical intermediate. Its unique electronic effects, stemming from the fluorine substituent, enhance binding affinity in target molecules—a key consideration in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in PET radiotracer development, aligning with the pharmaceutical industry’s focus on precision medicine and diagnostic imaging technologies.

From an environmental perspective, 2-Fluoro-5-nitrophenol undergoes biodegradation pathways similar to other nitrophenols, though its fluorine content necessitates specialized wastewater treatment in industrial settings. Regulatory agencies emphasize proper handling to minimize ecological impact, reflecting broader trends in green chemistry and sustainable manufacturing. Analytical methods such as HPLC and GC-MS are routinely employed to monitor its presence in synthetic processes.

In material science, this compound serves as a precursor for liquid crystal materials and OLED intermediates, addressing the electronics industry’s need for high-performance organic semiconductors. Its thermal stability and photophysical properties make it suitable for advanced applications in flexible displays and optoelectronic devices—areas experiencing rapid growth due to consumer demand for next-generation screens.

The synthesis of 2-Fluoro-5-nitrophenol typically involves nitration reactions of fluorophenol derivatives, with process optimization focusing on yield improvement and byproduct reduction. Patent literature reveals innovative catalytic approaches to enhance selectivity, particularly for regiocontrolled functionalization. These advancements respond to industry demands for cost-effective production while maintaining high purity standards (>98%), as required for pharmaceutical applications.

Market analysts note increasing R&D investments in fluorinated fine chemicals, with 2-Fluoro-5-nitrophenol benefiting from this trend. Its global supply chain involves specialized custom synthesis providers catering to niche markets. Quality control protocols emphasize spectroscopic characterization (FTIR, NMR) and chromatographic purity testing—critical parameters for end-users in regulated industries.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and catalysis, where its structural features enable precise pore-size engineering. This aligns with energy sector innovations in carbon capture and hydrogen storage solutions. Additionally, its derivatives show promise in corrosion inhibition formulations for industrial equipment maintenance.

For researchers exploring structure-activity relationships (SAR), 2-Fluoro-5-nitrophenol provides valuable insights into how halogen bonding influences molecular interactions. Computational chemistry studies utilize this compound to validate density functional theory (DFT) models for predicting electronic properties of fluorinated systems—a hot topic in computational material design.